(1H-Imidazol-2-ylmethyl)(pentyl)amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: N-(1H-imidazol-2-ylmethyl)pentan-1-amine
• InChI: InChI=1S/C9H17N3/c1-2-3-4-5-10-8-9-11-6-7-12-9/h6-7,10H,2-5,8H2,1H3,(H,11,12)
• InChI Key: CENWRGYFWOASGM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=NC=CN1

Description

(1H-Imidazol-2-ylmethyl)(pentyl)amine is a secondary amine derivative featuring a 1H-imidazole ring substituted at the 2-position with a methyl group, which is further linked to a pentyl chain via an amine group. This structure combines the aromatic heterocyclic properties of imidazole with the hydrophobic characteristics of the pentyl moiety. Imidazole derivatives are widely studied for their roles in medicinal chemistry, catalysis, and materials science due to their hydrogen-bonding capabilities and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1H-Imidazol-2-ylmethyl)(pentyl)amine typically involves the reaction of imidazole derivatives with alkylating agents. One common method is the alkylation of imidazole with pentylamine under basic conditions. The reaction can be carried out using a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction mixture is usually heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of (1H-Imidazol-2-ylmethyl)(pentyl)amine may involve similar synthetic routes but on a larger scale. The process may include optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Additionally, purification steps like recrystallization or chromatography may be employed to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

(1H-Imidazol-2-ylmethyl)(pentyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form imidazole N-oxides.

Reduction: Reduction reactions can convert the imidazole ring to dihydroimidazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pentyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.

Major Products

Oxidation: Imidazole N-oxides.

Reduction: Dihydroimidazole derivatives.

Substitution: Various substituted imidazole derivatives depending on the nucleophile used.

Scientific Research Applications

(1H-Imidazol-2-ylmethyl)(pentyl)amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in the study of enzyme inhibition and as a probe for biological assays.

Medicine: Imidazole derivatives, including (1H-Imidazol-2-ylmethyl)(pentyl)amine, are investigated for their potential therapeutic properties, such as antimicrobial and anticancer activities.

Industry: The compound is used in the development of new materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of (1H-Imidazol-2-ylmethyl)(pentyl)amine depends on its specific application. In biological systems, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The imidazole ring can interact with metal ions or other functional groups, influencing the compound’s reactivity and binding properties.

Comparison with Similar Compounds

(a) Alkyl Chain Modifications

• 1-Methyl-1H-imidazol-2-amine () : A methyl group at the 1-position reduces steric hindrance compared to bulkier substituents, favoring interactions in enzymatic binding pockets. Molecular weight = 97.12 g/mol.
• {[1-(Difluoromethyl)-1H-imidazol-2-yl]methyl}(methyl)amine () : The difluoromethyl group increases electronegativity and metabolic stability. Predicted pKa = 8.37, suggesting moderate basicity under physiological conditions .

(b) Aromatic and Heterocyclic Modifications

• 5-(4-Methylphenyl)-1H-imidazol-2-amine () : A para-methylphenyl group enhances π-π stacking interactions, useful in material science applications.
• 1-(1-Phenylhexan-2-yl)imidazole () : A benzyl-pentyl hybrid chain may improve thermal stability (PSA = 17.82), balancing hydrophobicity and structural rigidity .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Properties
(1H-Imidazol-2-ylmethyl)(pentyl)amine*	C₉H₁₇N₃	167.25 (calculated)	High lipophilicity (predicted)
1-Methyl-1H-imidazol-2-amine	C₄H₇N₃	97.12	Water-soluble (PSA = 41.6)
[Difluoromethyl derivative] ()	C₆H₉F₂N₃	161.15	Density = 1.28 g/cm³; Boiling point = 217.9°C

*Calculated properties due to lack of experimental data.

Biological Activity

(1H-Imidazol-2-ylmethyl)(pentyl)amine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound (1H-Imidazol-2-ylmethyl)(pentyl)amine features an imidazole ring, which is known for its biological significance. Imidazole derivatives often exhibit diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. The specific structure of (1H-Imidazol-2-ylmethyl)(pentyl)amine allows for interactions with various biological targets.

Research indicates that compounds containing imidazole moieties can act on multiple biological pathways:

• Adenosine Receptor Modulation : Similar imidazole derivatives have been shown to act as positive allosteric modulators at adenosine receptors, particularly the A3 receptor, which is implicated in inflammatory diseases and cancer .
• Farnesyltransferase Inhibition : Some imidazole-based compounds have demonstrated potent inhibition of farnesyltransferase, an enzyme crucial for the post-translational modification of proteins involved in cell signaling and proliferation. This inhibition is particularly relevant in the context of antimalarial activity .

Anticancer Activity

Imidazole derivatives, including those similar to (1H-Imidazol-2-ylmethyl)(pentyl)amine, have been reported to exhibit significant anticancer properties. For instance:

• In vitro Studies : Compounds with similar structures have shown IC50 values ranging from 80 to 1000 nM against various cancer cell lines such as HCT-15 and HeLa. The mechanism often involves disruption of tubulin polymerization, which is critical for cancer cell division .
• In vivo Efficacy : In animal models, certain imidazole derivatives have led to significant tumor growth inhibition. For example, a study reported a 90.6% reduction in tumor size in melanoma xenografts following treatment with an imidazole derivative .

Anti-inflammatory Activity

The anti-inflammatory potential of imidazole compounds has been substantiated through various studies:

• Mechanistic Insights : Some compounds inhibit key inflammatory pathways by blocking receptor interactions or enzyme activities involved in the inflammatory response. For instance, certain derivatives have been noted to inhibit TNF-alpha production effectively .

Case Study 1: Anticancer Efficacy

A recent study evaluated the anticancer activity of an imidazole derivative structurally related to (1H-Imidazol-2-ylmethyl)(pentyl)amine. The compound was tested against a panel of cancer cell lines and exhibited nanomolar potency with significant inhibition of tumor growth in xenograft models.

Compound	Cell Line Tested	IC50 (nM)	Tumor Growth Inhibition (%)
Compound A	HCT-15	150	90.6
Compound B	HeLa	200	80.9

Case Study 2: Anti-inflammatory Effects

Another study focused on the anti-inflammatory properties of imidazole derivatives. The results indicated that these compounds could effectively reduce inflammation markers in vitro and in vivo.

Compound	Inflammatory Marker	IC50 (µM)
Compound C	TNF-alpha	0.25
Compound D	IL-6	0.30

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing (1H-Imidazol-2-ylmethyl)(pentyl)amine, and how can reaction conditions be optimized?

• Methodology : A three-step approach involving cyclization, hydrolysis, and alkylation is commonly used for analogous imidazole derivatives. For example:

Cyclization : React precursors like o-phenylenediamine with amino acids or aldehydes under reflux conditions to form the imidazole core .

Hydrolysis : Convert intermediates using acidic or basic conditions to expose reactive sites (e.g., converting nitriles to amines) .

Alkylation : Introduce the pentylamine moiety via nucleophilic substitution or reductive amination.

• Optimization : Key parameters include temperature control (80–120°C), solvent selection (DMF or ethanol), and catalysts (e.g., Pd for cross-coupling reactions) .

Q. Which spectroscopic techniques are most effective for characterizing (1H-Imidazol-2-ylmethyl)(pentyl)amine, and how should data interpretation be approached?

• Techniques :

• NMR : ¹H and ¹³C NMR confirm structural integrity and regiochemistry. For example, aromatic protons in imidazole rings resonate at δ 7.0–8.5 ppm, while methylene groups adjacent to amines appear at δ 2.5–3.5 ppm .
• MS : High-resolution mass spectrometry (HRMS) validates molecular weight and fragmentation patterns .
• IR : Stretching frequencies for N-H (3200–3400 cm⁻¹) and C-N (1250–1350 cm⁻¹) bonds confirm functional groups .
  • Interpretation : Cross-reference experimental data with computational predictions (e.g., DFT-calculated NMR shifts) to resolve ambiguities .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the electronic structure and reactivity of (1H-Imidazol-2-ylmethyl)(pentyl)amine?

• Methodology :

• Use hybrid functionals (e.g., B3LYP) with gradient corrections to calculate molecular orbitals, electrostatic potentials, and bond dissociation energies .
• Validate predictions against experimental UV-Vis spectra or redox potentials.
  • Applications :
• Identify nucleophilic/electrophilic sites for functionalization .
• Simulate reaction pathways (e.g., proton transfer in amine groups) .

Q. What strategies resolve discrepancies between experimental spectroscopic data and computational predictions?

• Approach :

Re-optimize DFT parameters : Test exchange-correlation functionals (e.g., B3LYP vs. M06-2X) to improve agreement with NMR or IR data .

Consider solvent effects : Include implicit solvation models (e.g., PCM) to account for shifts in polar solvents .

Cross-validate : Compare with alternative techniques (e.g., X-ray crystallography) when available .

Q. What mechanistic insights exist for byproduct formation during the synthesis of (1H-Imidazol-2-ylmethyl)(pentyl)amine?

• Case Study : During alkylation, competing reactions (e.g., over-alkylation or dimerization) may yield byproducts like 2,6-diphenylimidazo[1,2-a]imidazole .
• Resolution :

• Monitor reaction progress via TLC or in situ FTIR.
• Adjust stoichiometry (e.g., excess pentylamine to favor monoalkylation) .